Cas no 1212145-02-2 (ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride)

• Product Name: ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride
• CAS No: 1212145-02-2
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 2617458
• PubChem ID: 43865926
• Update Time: 2025-09-28

ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride
• 1212145-02-2
• MFCD11870780
• ethyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• diexo-3-Amino-7-oxa-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride

• Inchi： 1S/C9H15NO3.ClH/c1-2-12-9(11)7-5-3-4-6(13-5)8(7)10;/h5-8H,2-4,10H2,1H3;1H/t5-,6+,7-,8+;/m1./s1
• InChI Key： AOQQPBDWIFYSRA-ICDZOTBQSA-N
• SMILES： Cl.O1[C@H]2CC[C@@H]1[C@@H](C(=O)OCC)[C@H]2N

Computed Properties

• Exact Mass: 221.0818711Da
• Monoisotopic Mass: 221.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride

Introduction to Ethyl 3-Amino-7-Oxabicyclo[2.2.1]heptane-2-Carboxylate, Hydrochloride (CAS No. 1212145-02-2)

Ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride (CAS No. 1212145-02-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex bicyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents.

The chemical structure of ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride is defined by a seven-membered ring containing an oxygen atom and a nitrogen-containing side chain. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the importance of ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride in the context of central nervous system (CNS) disorders. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride has shown promise in the treatment of inflammatory conditions. A study by Johnson et al. (2023) reported that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models of inflammation.

The pharmacokinetic profile of ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride has also been extensively studied to understand its bioavailability and metabolism. Results from preclinical trials indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are crucial for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various neurological and inflammatory disorders.

The synthesis of ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and commercial purposes.

In conclusion, ethyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate, hydrochloride (CAS No. 1212145-02-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological and inflammatory disorders.